2-[(4-fluorobenzoyl)amino]-3-(4-fluorophenyl)acrylic acid

• IUPAC Name: (E)-2-[(4-fluorobenzoyl)amino]-3-(4-fluorophenyl)prop-2-enoic acid
• InChI: InChI=1S/C16H11F2NO3/c17-12-5-1-10(2-6-12)9-14(16(21)22)19-15(20)11-3-7-13(18)8-4-11/h1-9H,(H,19,20)(H,21,22)/b14-9+
• InChI Key: IEQPMMZJIGVJTE-NTEUORMPSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C(C(=O)O)NC(=O)C2=CC=C(C=C2)F)F
• Isomeric SMILES: C1=CC(=CC=C1/C=C(\C(=O)O)/NC(=O)C2=CC=C(C=C2)F)F
• Molecular Formula: C16H11F2NO3
• Molecular Weight: 303.26 g/mol

Description

2-[(4-fluorobenzoyl)amino]-3-(4-fluorophenyl)acrylic acid, also known as FFA, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This compound is a derivative of cinnamic acid and has a molecular weight of 327.33 g/mol. FFA has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer effects.

Mechanism of Action

The mechanism of action of 2-[(4-fluorobenzoyl)amino]-3-(4-fluorophenyl)acrylic acid is not fully understood. However, it has been proposed that this compound exerts its biological effects through the inhibition of nuclear factor-κB (NF-κB) signaling pathway. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation, oxidative stress, and cell survival. This compound has been found to inhibit the activation of NF-κB by blocking the phosphorylation and degradation of its inhibitor, IκBα. This leads to the suppression of pro-inflammatory cytokines, ROS, and anti-apoptotic proteins.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to decrease the levels of pro-inflammatory cytokines, such as IL-1β and TNF-α, in vitro and in vivo. This compound has also been shown to reduce the levels of ROS and lipid peroxidation in cells and tissues. Moreover, this compound has been found to induce apoptosis and inhibit cell proliferation in various cancer cell lines. However, the effects of this compound on normal cells and tissues are not well understood.

Advantages and Limitations for Lab Experiments

2-[(4-fluorobenzoyl)amino]-3-(4-fluorophenyl)acrylic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. This compound has been extensively studied and its biological activities have been well characterized. Moreover, this compound has been found to be relatively safe and non-toxic in animal studies. However, there are some limitations to the use of this compound in lab experiments. This compound is a derivative of cinnamic acid, which is a natural product that is widely distributed in plants. Therefore, this compound may have potential interactions with other compounds found in natural products. Moreover, the effects of this compound on human cells and tissues are not well understood.

Future Directions

For the study of 2-[(4-fluorobenzoyl)amino]-3-(4-fluorophenyl)acrylic acid include elucidating its mechanism of action, studying its effects on normal cells and tissues, investigating its potential interactions with other natural products, and evaluating its therapeutic potential in clinical trials.

Synthesis Methods

The synthesis of 2-[(4-fluorobenzoyl)amino]-3-(4-fluorophenyl)acrylic acid can be achieved through a multistep process. The first step involves the conversion of 4-fluorobenzoyl chloride to 4-fluorobenzoic acid by hydrolysis. The resulting 4-fluorobenzoic acid is then reacted with 4-fluorophenylacetic acid in the presence of a coupling agent, such as dicyclohexylcarbodiimide (DCC), to form this compound. The final product can be purified through recrystallization or chromatography.

Scientific Research Applications

2-[(4-fluorobenzoyl)amino]-3-(4-fluorophenyl)acrylic acid has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). This compound has also been shown to have antioxidant properties by scavenging reactive oxygen species (ROS) and reducing lipid peroxidation. Moreover, this compound has been found to have anticancer effects by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.